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Enniatin B2 Enniatin B2
Brand Name: Vulcanchem
CAS No.: 632-91-7
VCID: VC0107648
InChI: InChI=1S/C32H55N3O9/c1-15(2)21-30(39)43-25(19(9)10)28(37)35(14)23(17(5)6)32(41)44-26(20(11)12)29(38)34(13)22(16(3)4)31(40)42-24(18(7)8)27(36)33-21/h15-26H,1-14H3,(H,33,36)/t21-,22-,23-,24+,25+,26+/m0/s1
SMILES: CC(C)C1C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N1)C(C)C)C(C)C)C)C(C)C)C(C)C)C)C(C)C
Molecular Formula: C32H55N3O9
Molecular Weight: 625.804

Enniatin B2

CAS No.: 632-91-7

Reference Standards

VCID: VC0107648

Molecular Formula: C32H55N3O9

Molecular Weight: 625.804

Enniatin B2 - 632-91-7

CAS No. 632-91-7
Product Name Enniatin B2
Molecular Formula C32H55N3O9
Molecular Weight 625.804
IUPAC Name (3S,6R,9S,12R,15S,18R)-4,10-dimethyl-3,6,9,12,15,18-hexa(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
Standard InChI InChI=1S/C32H55N3O9/c1-15(2)21-30(39)43-25(19(9)10)28(37)35(14)23(17(5)6)32(41)44-26(20(11)12)29(38)34(13)22(16(3)4)31(40)42-24(18(7)8)27(36)33-21/h15-26H,1-14H3,(H,33,36)/t21-,22-,23-,24+,25+,26+/m0/s1
Standard InChIKey NUFASKQIWTXKBR-LZNKSJHBSA-N
SMILES CC(C)C1C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N1)C(C)C)C(C)C)C)C(C)C)C(C)C)C)C(C)C
Synonyms Cyclo[(2R)​-​2-​hydroxy-​3-​methylbutanoyl-​L-​valyl-​(2R)​-​2-​hydroxy-​3-​methylbutanoyl-​N-​methyl-​L-​valyl-​(2R)​-​2-​hydroxy-​3-​methylbutanoyl-​N-​methyl-​L-​valyl]; 2-L-Valine-enniatin B; Demethyl Enniatin B; 1,7,13-Trioxa-4,10,16-triazacyclo
PubChem Compound 44559513
Last Modified Nov 11 2021
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